Cas no 2229375-53-3 (Methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate
• CAS No: 2229375-53-3
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5762384
• PubChem ID: 165624412
• Update Time: 2025-05-19

Methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate
• 2229375-53-3
• EN300-1796110
• Methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate

• Inchi： 1S/C11H15NO5/c1-15-8-4-5-12-11(17-3)10(8)7(13)6-9(14)16-2/h4-5,7,13H,6H2,1-3H3
• InChI Key： BGUUNJQLJHAJCG-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.9Ų

Additional information on Methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate

Methyl 3-(2,4-Dimethoxypyridin-3-yl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate, also known by its CAS number 2229375-53-3, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with methoxy substituents and a hydroxyl group, making it a valuable building block for various applications. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its potential in drug discovery and material synthesis.

The chemical structure of methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate consists of a pyridine ring substituted with two methoxy groups at the 2 and 4 positions. The hydroxyl group at the 3 position of the pyridine ring is further connected to a propanoate ester group. This arrangement imparts the compound with both aromatic stability and functional diversity. The methoxy groups contribute to increased solubility and potential bioavailability, while the hydroxyl group offers opportunities for further chemical modifications.

Recent studies have focused on the synthesis of this compound using eco-friendly methods. Researchers have explored catalytic asymmetric synthesis techniques to produce enantiomerically enriched forms of methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate. These methods not only enhance the efficiency of the synthesis process but also align with the growing demand for sustainable chemical practices. The use of transition metal catalysts, such as palladium complexes, has been particularly promising in achieving high yields and selectivity.

In terms of applications, methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate has shown potential in drug design due to its ability to act as a scaffold for bioactive molecules. Its structure allows for easy functionalization, enabling the creation of derivatives with diverse pharmacological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. Recent findings suggest that certain analogs may exhibit potent inhibitory effects on enzymes associated with neurodegenerative diseases.

The compound's role in materials science is another area of active research. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in surface modification and nanotechnology. SAMs formed by derivatives of methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate have demonstrated excellent stability and biocompatibility, making them suitable for biosensor development and medical device coatings.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic properties of methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions due to its conjugated system. These properties make it a candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, methyl 3-(2,4-dimethoxypyridin-3-yl)-3-hydroxypropanoate (CAS No: 2229375-53-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its versatile structure and favorable chemical properties continue to drive innovative research efforts. As new synthetic methods and application areas emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.